Cas no 141276-50-8 (1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-)

1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro- structure
141276-50-8 structure
Product Name:1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-
CAS No:141276-50-8
MF:C18H13N5O2
MW:331.328122854233
CID:1302706
PubChem ID:50992526
Update Time:2025-04-20

1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-
    • 2-(2-azidobenzoyl)-4,9-dihydro-3H-pyrido[3,4-b]indol-1-one
    • 2-(2-Azidobenzoyl)-2,3,4,9-tetrahydro-1H-beta-carbolin-1-one
    • 141276-50-8
    • DTXSID80679177
    • Inchi: 1S/C18H13N5O2/c19-22-21-15-8-4-2-6-13(15)17(24)23-10-9-12-11-5-1-3-7-14(11)20-16(12)18(23)25/h1-8,20H,9-10H2
    • InChI Key: AWGCFBCYZZLIGD-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C3C=CC=CC=3N2)CCN1C(C1C=CC=CC=1N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 331.10709
  • Monoisotopic Mass: 331.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 101.93
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